Cas no 1806555-73-6 (Methyl 2-bromobenzo[d]oxazole-6-acetate)

• Product Name: Methyl 2-bromobenzo[d]oxazole-6-acetate
• CAS No: 1806555-73-6
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 4820299
• Update Time: 2025-10-05

Methyl 2-bromobenzo[d]oxazole-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromobenzo[d]oxazole-6-acetate

• Inchi： 1S/C10H8BrNO3/c1-14-9(13)5-6-2-3-7-8(4-6)15-10(11)12-7/h2-4H,5H2,1H3
• InChI Key： PHIKDIFMOMWYFF-UHFFFAOYSA-N
• SMILES： BrC1=NC2=CC=C(C=C2O1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3

Additional information on Methyl 2-bromobenzo[d]oxazole-6-acetate

Recent Advances in the Application of Methyl 2-bromobenzo[d]oxazole-6-acetate (CAS: 1806555-73-6) in Chemical Biology and Pharmaceutical Research

Methyl 2-bromobenzo[d]oxazole-6-acetate (CAS: 1806555-73-6) has emerged as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceuticals targeting various diseases. Recent studies have highlighted its utility in medicinal chemistry due to its unique structural features, which allow for diverse functionalization and incorporation into complex drug scaffolds. This research brief consolidates the latest findings on the applications and synthetic methodologies involving this compound.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Methyl 2-bromobenzo[d]oxazole-6-acetate as a precursor in the synthesis of potent kinase inhibitors. The researchers employed palladium-catalyzed cross-coupling reactions to introduce diverse aryl and heteroaryl groups at the 2-position, yielding compounds with significant activity against cancer-related kinases. The study reported IC50 values in the nanomolar range for several derivatives, underscoring the compound's potential in oncology drug discovery.

In parallel research, scientists have explored the photophysical properties of derivatives synthesized from Methyl 2-bromobenzo[d]oxazole-6-acetate. A recent publication in ACS Chemical Biology described fluorescent probes developed from this scaffold that exhibit remarkable Stokes shifts and photostability, making them valuable tools for live-cell imaging and diagnostic applications. The bromo substituent at the 2-position was found to be crucial for subsequent functionalization via click chemistry approaches.

The compound's role in antimicrobial development has also gained attention. A 2024 study in European Journal of Medicinal Chemistry reported novel benzoxazole-azole hybrids showing broad-spectrum activity against drug-resistant bacterial strains. The synthetic route involved nucleophilic substitution of the bromine atom in Methyl 2-bromobenzo[d]oxazole-6-acetate with various nitrogen-containing heterocycles, followed by ester hydrolysis to generate active carboxylic acid derivatives.

Recent advancements in process chemistry have addressed challenges in the large-scale production of Methyl 2-bromobenzo[d]oxazole-6-acetate. A patent application (WO2023124567) disclosed an improved synthetic protocol with higher yields and reduced environmental impact, utilizing green chemistry principles. This development is particularly significant as it facilitates the compound's broader application in industrial pharmaceutical production.

Looking forward, the versatility of Methyl 2-bromobenzo[d]oxazole-6-acetate continues to inspire innovative research directions. Current investigations focus on its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms, as well as its potential in covalent inhibitor design. The compound's unique combination of reactivity and stability positions it as a valuable building block in contemporary drug discovery efforts.